Cas no 2137824-74-7 (Pyridine, 2-[[4-(2-piperidinyl)-1H-1,2,3-triazol-1-yl]methyl]-)

• Product Name: Pyridine, 2-[[4-(2-piperidinyl)-1H-1,2,3-triazol-1-yl]methyl]-
• CAS No: 2137824-74-7
• MF: C₁₃H₁₇N₅
• MW: 243.307581663132
• CID: 5299403
• Update Time: 2025-10-21

Pyridine, 2-[[4-(2-piperidinyl)-1H-1,2,3-triazol-1-yl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-[[4-(2-piperidinyl)-1H-1,2,3-triazol-1-yl]methyl]-

• Inchi： 1S/C13H17N5/c1-3-7-14-11(5-1)9-18-10-13(16-17-18)12-6-2-4-8-15-12/h1,3,5,7,10,12,15H,2,4,6,8-9H2
• InChI Key： XBUZNGDIDTXPRG-UHFFFAOYSA-N
• SMILES： C1(CN2C=C(C3CCCCN3)N=N2)=NC=CC=C1

Additional information on Pyridine, 2-[[4-(2-piperidinyl)-1H-1,2,3-triazol-1-yl]methyl]-

Comprehensive Overview of Pyridine, 2-[[4-(2-piperidinyl)-1H-1,2,3-triazol-1-yl]methyl]- (CAS No. 2137824-74-7)

The compound Pyridine, 2-[[4-(2-piperidinyl)-1H-1,2,3-triazol-1-yl]methyl]- (CAS No. 2137824-74-7) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a pyridine ring with a piperidine-substituted 1,2,3-triazole moiety, makes it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or ligand for metal-organic frameworks (MOFs), aligning with current trends in precision medicine and sustainable chemistry.

In recent years, the demand for triazole-based compounds like Pyridine, 2-[[4-(2-piperidinyl)-1H-1,2,3-triazol-1-yl]methyl]- has surged due to their versatility in click chemistry reactions. This aligns with the growing focus on green synthesis methods, a hot topic in 2024 as industries seek eco-friendly alternatives. The compound’s CAS No. 2137824-74-7 is frequently searched in academic databases, reflecting its relevance in studies about heterocyclic scaffolds and bioactive molecules.

From a structural perspective, the integration of a piperidinyl group enhances the molecule’s lipophilicity, a critical factor for blood-brain barrier permeability—a key concern in neurodegenerative disease research. Meanwhile, the pyridine core contributes to its hydrogen-bonding capacity, making it valuable for molecular recognition applications. These properties are often discussed in forums focusing on drug design optimization and computational chemistry tools like molecular docking.

Industrially, CAS No. 2137824-74-7 is explored for its role in catalysis and polymer modification, addressing the need for high-performance materials in electronics and coatings. Its thermal stability and solubility profile are frequently compared to other N-heterocyclic compounds in patent literature, underscoring its commercial potential. Notably, its synthesis often involves copper-catalyzed azide-alkyne cycloaddition (CuAAC), a technique widely adopted in bioconjugation studies.

As sustainability becomes a priority, researchers are investigating Pyridine, 2-[[4-(2-piperidinyl)-1H-1,2,3-triazol-1-yl]methyl]- as a template for degradable polymers. This ties into broader discussions about circular economy principles in chemical manufacturing. Additionally, its fluorescence properties are being examined for sensing applications, a trending subtopic in analytical chemistry conferences.

In summary, Pyridine, 2-[[4-(2-piperidinyl)-1H-1,2,3-triazol-1-yl]methyl]- represents a multifaceted compound with cross-disciplinary appeal. Its CAS No. 2137824-74-7 serves as a gateway to cutting-edge research in medicinal chemistry, materials science, and environmental technology, making it a subject of enduring interest in both academic and industrial settings.